![molecular formula C20H25NO3 B1424995 2'-cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxylic acid CAS No. 1239843-15-2](/img/structure/B1424995.png)
2'-cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxylic acid
Overview
Description
2'-cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxylic acid is a useful research compound. Its molecular formula is C20H25NO3 and its molecular weight is 327.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Substituted Derivatives
The synthesis of new substituted derivatives of related spirocyclic compounds involves various reactions aiming to introduce different functional groups. These synthetic routes include reactions with ammonia and isopropylamine, leading to dihydroisoquinoline carboxamides, and further modifications to produce substituted amino- and sulfanylamides of the tetrahydroisoquinoline series. Such synthetic approaches are fundamental for the development of compounds with potential biological activities (A. A. Aghekyan & G. Panosyan, 2016).
Development of Propanediol and Aminopropanol Derivatives
Research includes the synthesis of propanediol and aminopropanol derivatives starting from related spirocyclic compounds. These derivatives are prepared through reactions with phenoxymethyloxiranes and secondary amines, illustrating a versatile approach to functionalizing the tetrahydroisoquinoline core. This methodology opens avenues for the creation of new molecules with potential pharmacological properties (A. A. Aghekyan et al., 2015).
Exploration of Spirocyclic Systems
The synthesis of condensed spirocyclic systems, such as 1,2,3,4-tetrahydrospiro[isoquinoline-4,1'-cyclopentane]-3-imines, demonstrates the potential for constructing complex molecular architectures. These systems are derived from bromomethylphenyl-cyclopentanecarbonitrile, highlighting the capability to generate diverse heterocyclic frameworks. The development of such spirocyclic compounds contributes to expanding the chemical space for drug discovery and material science (V. Kisel et al., 2002).
Anti-Monoamine Oxidase and Antitumor Properties
The investigation of the biological activities of spirocyclic compounds, such as their anti-monoamine oxidase and antitumor properties, is a critical area of research. The synthesis of novel 3H-spiro[benzo[h]quinazoline-5,1'-cyclohexane]-4(6H)-ones and the subsequent study of their effects on brain monoamine oxidase activity and antitumor efficacy against murine tumor models underline the potential therapeutic applications of these molecules (A. Markosyan et al., 2014).
properties
IUPAC Name |
2-cyclohexyl-1-oxospiro[4H-isoquinoline-3,1'-cyclopentane]-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO3/c22-18-16-11-5-4-10-15(16)17(19(23)24)20(12-6-7-13-20)21(18)14-8-2-1-3-9-14/h4-5,10-11,14,17H,1-3,6-9,12-13H2,(H,23,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGXXEKUQVJLQMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C(=O)C3=CC=CC=C3C(C24CCCC4)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.